Cas no 1611464-74-4 (6-bromo-3-methyl-pyrimidin-4-one)
6-bromo-3-methyl-pyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 6-bromo-3-methylpyrimidin-4(3H)-one
- 6-bromo-3-methylpyrimidin-4-one
- SY252825
- 6-bromo-3-methyl-pyrimidin-4-one
- PS-18249
- SCHEMBL15741186
- AC9854
- 1611464-74-4
- NJTNJZZADPVPJP-UHFFFAOYSA-N
- MFCD28359705
- 6-bromo-3-methyl-3,4-dihydropyrimidin-4-one
-
- MDL: MFCD28359705
- Inchi: 1S/C5H5BrN2O/c1-8-3-7-4(6)2-5(8)9/h2-3H,1H3
- InChI Key: NJTNJZZADPVPJP-UHFFFAOYSA-N
- SMILES: BrC1=CC(N(C=N1)C)=O
Computed Properties
- Exact Mass: 187.95853g/mol
- Monoisotopic Mass: 187.95853g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 32.7
6-bromo-3-methyl-pyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM326799-1g |
6-bromo-3-methylpyrimidin-4-one |
1611464-74-4 | 95%+ | 1g |
$636 | 2023-02-02 | |
| eNovation Chemicals LLC | D919981-1g |
6-Bromo-3-methylpyrimidin-4(3H)-one |
1611464-74-4 | 95% | 1g |
$980 | 2024-07-20 | |
| Alichem | A089005869-5g |
6-Bromo-3-methylpyrimidin-4(3H)-one |
1611464-74-4 | 95% | 5g |
$984.90 | 2022-04-02 | |
| Alichem | A089005869-10g |
6-Bromo-3-methylpyrimidin-4(3H)-one |
1611464-74-4 | 95% | 10g |
$1,380.20 | 2022-04-02 | |
| Alichem | A089005869-25g |
6-Bromo-3-methylpyrimidin-4(3H)-one |
1611464-74-4 | 95% | 25g |
$2,436.12 | 2022-04-02 | |
| eNovation Chemicals LLC | Y1007162-100mg |
6-bromo-3-methyl-pyrimidin-4-one |
1611464-74-4 | 97% | 100mg |
$175 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1007162-250MG |
6-bromo-3-methyl-pyrimidin-4-one |
1611464-74-4 | 97% | 250mg |
$260 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1007162-500MG |
6-bromo-3-methyl-pyrimidin-4-one |
1611464-74-4 | 97% | 500mg |
$435 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1007162-1G |
6-bromo-3-methyl-pyrimidin-4-one |
1611464-74-4 | 97% | 1g |
$655 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1007162-5G |
6-bromo-3-methyl-pyrimidin-4-one |
1611464-74-4 | 97% | 5g |
$1975 | 2024-07-21 |
6-bromo-3-methyl-pyrimidin-4-one Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 6-bromo-3-methyl-pyrimidin-4-one
Introduction to 6-bromo-3-methyl-pyrimidin-4-one (CAS No. 1611464-74-4)
6-bromo-3-methyl-pyrimidin-4-one, identified by its Chemical Abstracts Service (CAS) number 1611464-74-4, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrimidine family, a class of nitrogen-containing heterocycles that are widely recognized for their biological activity and structural versatility. The presence of both bromine and methyl substituents in its molecular structure imparts unique reactivity, making it a valuable intermediate in synthetic chemistry and drug development.
The structural framework of 6-bromo-3-methyl-pyrimidin-4-one consists of a six-membered ring containing two nitrogen atoms, with a bromine atom attached at the 6th position and a methyl group at the 3rd position. This configuration allows for diverse chemical modifications, enabling researchers to explore its potential in various synthetic pathways. The pyrimidine core is a fundamental motif in many bioactive molecules, including nucleoside analogs, antiviral agents, and anticancer drugs. Therefore, 6-bromo-3-methyl-pyrimidin-4-one serves as a crucial building block for constructing more complex pharmacophores.
In recent years, the pharmaceutical industry has shown increasing interest in developing novel pyrimidine derivatives due to their broad spectrum of biological activities. 6-bromo-3-methyl-pyrimidin-4-one has been extensively studied for its role in synthesizing compounds with potential therapeutic applications. One of the most notable areas of research involves its use in the development of antiviral agents. Pyrimidine-based molecules have demonstrated efficacy against various viruses by inhibiting key enzymes involved in viral replication. The bromine substituent in 6-bromo-3-methyl-pyrimidin-4-one enhances its reactivity, allowing for further functionalization to create more potent antiviral compounds.
Moreover, 6-bromo-3-methyl-pyrimidin-4-one has been explored in the synthesis of anticancer drugs. Pyrimidine derivatives are known to target critical cellular pathways involved in tumor growth and survival. Researchers have leveraged the reactivity of this compound to develop inhibitors of enzymes such as thymidylate synthase, which plays a pivotal role in DNA synthesis and repair. The methyl and bromine groups provide strategic handles for medicinal chemists to optimize drug-like properties, including solubility, bioavailability, and metabolic stability.
Recent advancements in computational chemistry have further accelerated the discovery process for 6-bromo-3-methyl-pyrimidin-4-one derivatives. Molecular modeling techniques allow researchers to predict the binding affinity of candidate compounds to biological targets with high accuracy. This approach has enabled the rapid design and synthesis of novel analogs with enhanced pharmacological profiles. For instance, virtual screening has identified several promising candidates derived from 6-bromo-3-methyl-pyrimidin-4-one that exhibit significant antitumor activity both in vitro and in vivo.
The synthetic utility of 6-bromo-3-methyl-pyrimidin-4-one extends beyond pharmaceutical applications. It serves as a versatile intermediate in organic synthesis, facilitating the construction of diverse heterocyclic frameworks. Its reactivity allows for nucleophilic substitution reactions at the bromine atom, enabling the introduction of various functional groups. This flexibility makes it an indispensable tool for chemists seeking to develop new materials and fine chemicals.
In conclusion, 6-bromo-3-methyl-pyrimidin-4-one (CAS No. 1611464-74-4) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing bioactive molecules with therapeutic implications. As research continues to uncover new applications for this compound, its importance in drug discovery and chemical synthesis is expected to grow further.
1611464-74-4 (6-bromo-3-methyl-pyrimidin-4-one) Related Products
- 2600399-24-2(6-bromopyrimidin-4(3H)-one-2,5-d2)
- 1086382-38-8(4-Bromo-6-hydroxypyrimidine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)